Cas no 39757-34-1 (methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate)

Methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate is a fluorinated β-diketone ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a reactive 1,3-diketone moiety and an ester group, enables versatile reactivity, including chelation with metals and participation in condensation reactions. The 4-fluorophenyl substituent enhances electronic properties, making it useful in the development of bioactive compounds. This compound is particularly valuable in the synthesis of heterocycles and as a precursor for fluorinated fine chemicals. High purity and stability under standard conditions ensure reliable performance in research and industrial processes. Its well-defined reactivity profile facilitates controlled modifications in complex molecular frameworks.

methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate structure

39757-34-1 structure

Product Name:methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate

CAS No:39757-34-1

MF:C₁₁H₉FO₄

MW:224.185167074203

CID:869541

PubChem ID:4552592

Update Time:2026-04-29

methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate
- 4-(4-Fluoro-phenyl)-2,4-dioxo-butyric acid methylester
- 4-(4-Fluorophenyl)-2,4-dioxo-butyric acid methyl ester
- AC1NC3FE
- AC1Q41N4
- CTK4I1840
- F1727-0238
- methyl 4-(4-fluorophenyl)-2,4-diketobutyrate
- methyl 4-[4-fluorophenyl]-2,4-dioxobutanoate
- SBB021385
- SureCN6341613
- Inchi： InChI=1S/C11H9FO4/c1-16-11(15)10(14)6-9(13)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3
- InChI Key： PAEDUWHKVNTJMJ-UHFFFAOYSA-N
- SMILES： COC(=O)C(=O)CC(=O)C1=CC=C(C=C1)F

Computed Properties

Exact Mass: 224.04847
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5

Experimental Properties

PSA: 60.44

methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027138-250mg	4-(4-Fluoro-phenyl)-2,4-dioxo-butyric acid methylester	39757-34-1	= 98% (HPLC)	250mg	￡67.00	2022-02-28
Fluorochem	027138-1g	4-(4-Fluoro-phenyl)-2,4-dioxo-butyric acid methylester	39757-34-1	= 98% (HPLC)	1g	￡135.00	2022-02-28
Fluorochem	027138-5g	4-(4-Fluoro-phenyl)-2,4-dioxo-butyric acid methylester	39757-34-1	= 98% (HPLC)	5g	￡374.00	2022-02-28
Fluorochem	027138-10g	4-(4-Fluoro-phenyl)-2,4-dioxo-butyric acid methylester	39757-34-1	= 98% (HPLC)	10g	￡694.00	2022-02-28
Chemenu	CM313972-5g	Methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate	39757-34-1	95%	5g	$464	2021-06-16
Chemenu	CM313972-10g	Methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate	39757-34-1	95%	10g	$860	2021-06-16
Chemenu	CM313972-5g	Methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate	39757-34-1	95%	5g	$464	2022-06-11
Chemenu	CM313972-10g	Methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate	39757-34-1	95%	10g	$860	2022-06-11
TRC	M305545-25mg	Methyl 4-(4-fluorophenyl)-2,4-dioxobutanoate	39757-34-1		25mg	$64.00	2023-05-17
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